Cas no 116498-01-2 (Cyclopropanecarboxylicacid, 1-amino-2,3-dimethyl-, (1a,2a,3a)- (9CI))

• Product Name: Cyclopropanecarboxylicacid, 1-amino-2,3-dimethyl-, (1a,2a,3a)- (9CI)
• CAS No: 116498-01-2
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 131231
• PubChem ID: 13626224
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 1-amino-2,3-dimethyl-, (1a,2a,3a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 1-amino-2,3-dimethyl-, (1a,2a,3a)- (9CI)
• Cyclopropanecarboxylic acid, 1-amino-2,3-dimethyl-, (1alpha,2alpha,3alpha)- (9CI)
• 116498-02-3
• (2R,3S)-1-amino-2,3-dimethylcyclopropane-1-carboxylic acid
• (1R,2R,3S)-1-amino-2,3-dimethylcyclopropanecarboxylic acid
• AKOS006350571
• 116498-01-2
• Cyclopropanecarboxylic acid, 1-amino-2,3-dimethyl-, (1alpha,2beta,3beta)- (9CI)
• AKOS006350170

• Inchi： 1S/C6H11NO2/c1-3-4(2)6(3,7)5(8)9/h3-4H,7H2,1-2H3,(H,8,9)/t3-,4+,6?
• InChI Key： OWYKWRBYBBHPFS-WBMBKJJNSA-N
• SMILES： OC(C1([C@@H](C)[C@H]1C)N)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32